Cas no 587005-39-8 (<br>(E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-t hiol
• CAS No: 587005-39-8
• MF: C₁₃H₉FN₄OS
• MW: 288.300163984299
• MDL: MFCD04032317
• CID: 3053154
• PubChem ID: 6889662
• Update Time: 2025-10-22

<br>(E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-t hiol
• 5-(2-Fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol
• 5-(2-fluorophenyl)-4-{[(E)-furan-2-ylmethylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(2-fluorophenyl)-4-{[(E)-2-furylmethylidene]amino}-4H-1,2,4-triazol-3-yl hydrosulfide
• 5-(2-Fluorophenyl)-4-((2-furylmethylene)amino)-4H-1,2,4-triazole-3-thiol
• AKOS005500710
• 587005-39-8
• STK576471
• 656-968-5
• AKOS024320300

• MDL： MFCD04032317
• Inchi： 1S/C13H9FN4OS/c14-11-6-2-1-5-10(11)12-16-17-13(20)18(12)15-8-9-4-3-7-19-9/h1-8H,(H,17,20)/b15-8+
• InChI Key： SZSAYUAWHIKKHR-OVCLIPMQSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1=CC=CO1

Computed Properties

• Exact Mass: 288.04811026Da
• Monoisotopic Mass: 288.04811026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.2Ų

Additional information on <br>(E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-t hiol

Comprehensive Analysis of (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS No. 587005-39-8)

The compound (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS No. 587005-39-8) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This 1,2,4-triazole derivative features a fluorophenyl group and a furan-2-ylmethylene moiety, which contribute to its distinctive chemical and biological properties. Researchers are particularly interested in its thiol functional group, which offers versatile reactivity for further derivatization.

In the context of current scientific trends, the demand for novel heterocyclic compounds with bioactive potential is rising. The (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol aligns with this trend, as its structure suggests possible interactions with biological targets. The presence of the fluorine atom enhances its lipophilicity and metabolic stability, making it a candidate for drug discovery programs. Additionally, the furan ring introduces π-electron density, which could be exploited in the design of fluorescent probes or organic electronic materials.

From a synthetic perspective, the preparation of (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions, including condensation and cyclization processes. The Schiff base formation between the furan-2-carbaldehyde and the amino group of the triazole core is a critical step, yielding the (E)-configuration of the imine bond. This stereochemistry is essential for maintaining the compound's stability and reactivity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity.

The pharmacological potential of (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol is a hot topic among researchers. Preliminary studies suggest that it may exhibit antimicrobial, anti-inflammatory, or antioxidant activities, although detailed mechanistic investigations are still underway. The triazole-thiol scaffold is known to interact with enzymes and receptors, making it a promising template for designing enzyme inhibitors or receptor modulators. Furthermore, its fluorinated aromatic component could enhance binding affinity to biological targets, a feature highly sought after in modern drug design.

In material science, the conjugated system of (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol offers intriguing possibilities. Its electron-rich furan and electron-deficient triazole units create a push-pull effect, which could be utilized in organic semiconductors or nonlinear optical materials. The compound's ability to form metal complexes via its thiol group also opens doors for applications in catalysis or sensor development.

Environmental and safety considerations are paramount when working with (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol. While it is not classified as hazardous under standard regulations, proper handling protocols should be followed to minimize exposure. Researchers are encouraged to explore its green synthesis routes, aligning with the global push for sustainable chemistry. The compound's stability under various conditions (e.g., pH, temperature) is another area of active investigation, as it determines its suitability for long-term storage and application.

In conclusion, (E)-5-(2-fluorophenyl)-4-((furan-2-ylmethylene)amino)-4H-1,2,4-triazole-3-thiol (CAS No. 587005-39-8) represents a fascinating intersection of chemistry and interdisciplinary science. Its structural features, combined with emerging applications in drug discovery and advanced materials, make it a compound of enduring interest. Future research will likely uncover new dimensions of its utility, solidifying its place in the scientific landscape.